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Compound Name: Diaminopropionoyl tripeptide-33

Cat. No.: B12375756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diaminopropionoyl tripeptide-33 is a synthetic peptide with demonstrated efficacy in

protecting human epidermal keratinocytes from damage induced by ultraviolet (UV) radiation.

[1][2][3] Marketed under trade names such as Preventhelia®, this peptide is a key active

ingredient in cosmetic and dermatological formulations aimed at preventing photoaging.[2] Its

primary mechanism of action involves scavenging reactive carbonyl species (RCS), thereby

inhibiting protein carbonylation and protecting cellular DNA from damage.[2][4] These

application notes provide detailed protocols for assessing the efficacy of Diaminopropionoyl
tripeptide-33 in human epidermal keratinocyte cultures.

Mechanism of Action
Diaminopropionoyl tripeptide-33 functions as a potent antioxidant with a specific affinity for

reactive carbonyl species, which are highly cytotoxic byproducts of lipid peroxidation.[2][4] By

neutralizing these harmful species, the tripeptide prevents the carbonylation of proteins and

damage to DNA.[2][4] This protective action helps to maintain cellular integrity and viability in

the face of environmental stressors, particularly UV radiation.[1][3] Furthermore, it has been

shown to support the skin's natural DNA repair mechanisms.[1][5]
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The protective effects of Diaminopropionoyl tripeptide-33 against UV-induced damage can

be visualized in the following signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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